2,6-Difluoro-9-(1-methylpiperidin-4-YL)-9H-thioxanthen-9-OL

• CAS RN: 60086-48-8
• Molecular Formula: C19H19F2NOS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 2,6-difluoro-9-(1-methylpiperidin-4-yl)thioxanthen-9-ol
• InChI: InChI=1S/C19H19F2NOS/c1-22-8-6-12(7-9-22)19(23)15-4-2-14(21)11-18(15)24-17-5-3-13(20)10-16(17)19/h2-5,10-12,23H,6-9H2,1H3
• InChI Key: CGAKGHASBCDTPM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C2(C3=C(C=C(C=C3)F)SC4=C2C=C(C=C4)F)O

Description

2,6-Difluoro-9-(1-methylpiperidin-4-YL)-9H-thioxanthen-9-OL is a useful research compound. Its molecular formula is C19H19F2NOS and its molecular weight is 347.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The Grignard reagent prepared from 2.7 g. (0.02 mol) of 4-chloro-N-methylpiperidine and 0.5 g. (0.02 mol) of magnesium turnings in tetrahydrofuran is treated with 2.5 g. (0.01 mol) of 2,6-difluorothioxanthone at a rate to maintain slow reflux. The mixture is refluxed for six hours, hydrolyzed with saturated ammonium chloride solution and extracted with ether to yield 2,6-difluoro-9-(1-methyl-4-piperidyl)-thioxanthene-9-ol, m.p. 207°-209° C.